Cas no 102580-68-7 (1-(4-chlorophenyl)-2-cyclopentylethanone)

• Product Name: 1-(4-chlorophenyl)-2-cyclopentylethanone
• CAS No: 102580-68-7
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 1133578
• PubChem ID: 60757961
• Update Time: 2025-04-20

1-(4-chlorophenyl)-2-cyclopentylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-cyclopentylethanone
• 1-(4-Chlorophenyl)-2-cyclopentylethan-1-one
• DTXSID50734000
• Ethanone, 1-(4-chlorophenyl)-2-cyclopentyl-
• 102580-68-7

• Inchi： 1S/C13H15ClO/c14-12-7-5-11(6-8-12)13(15)9-10-3-1-2-4-10/h5-8,10H,1-4,9H2
• InChI Key： IHDMFJNSDRBTBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1CCCC1)=O

Computed Properties

• Exact Mass: 222.08125
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones